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Compound of Interest

Compound Name: Potassium thiocyanate-13C,15N

Cat. No.: B046533 Get Quote

An In-depth Technical Guide to the Safety and Handling of Potassium Thiocyanate-¹³C,¹⁵N

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Potassium thiocyanate-

¹³C,¹⁵N, a stable isotope-labeled compound used in research and development. Given its

chemical properties, understanding the appropriate safety precautions is critical for all

personnel handling this substance. This document outlines the known hazards, exposure

controls, and handling procedures to ensure a safe laboratory environment.

Hazard Identification and Classification
Potassium thiocyanate-¹³C,¹⁵N is classified as hazardous. It is harmful if swallowed, in contact

with skin, or if inhaled.[1] A primary and severe hazard is the liberation of highly toxic hydrogen

cyanide gas upon contact with acids.[2][3][4]

GHS Hazard Statements:

H302: Harmful if swallowed.[5]

H312: Harmful in contact with skin.

H318: Causes serious eye damage.[5]

H332: Harmful if inhaled.
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H412: Harmful to aquatic life with long lasting effects.[6]

Precautionary Statements:

P261: Avoid breathing dust.[6]

P270: Do not eat, drink or smoke when using this product.[6]

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

Data Presentation
The following tables summarize the key quantitative data for Potassium Thiocyanate. Note that

the isotopic labeling with ¹³C and ¹⁵N does not significantly alter the chemical properties

compared to the unlabeled compound.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula K¹³C¹⁵NS [2]

Molecular Weight 99.17 g/mol [1]

Appearance
Colorless to white crystalline

solid
[7][8]

Melting Point 170-179 °C (338-354.2 °F) [1][2]

Boiling Point 500 °C (932 °F) (decomposes) [2][7]

Density 1.886 g/cm³ [2][7]

pH 5.3-8.7 (5% aqueous solution) [1][2]

Vapor Pressure <1 hPa @ 20 °C [1][2]

Table 2: Toxicological Data

Test Species Route Value Source(s)

LD50 Rat Oral 854 mg/kg [1][2][9]

LD50 Mouse Oral 594 mg/kg [2]

LD50 Rat Dermal >2000 mg/kg [1][5]

TDLo Human Oral 428 mg/kg [2]

LDLo Human Oral 80 mg/kg [2]

Table 3: Solubility Data
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Solvent
Solubility ( g/100 g
of solvent)

Temperature (°C) Source(s)

Water 177 0 [8][10]

Water 217 20 [7][8][10]

Acetone 20.75 22 [10]

Ethanol 20.75 22 [10]

Acetonitrile 11.31 18 [10]

Dimethylformamide 18.2 25 [10]

Pyridine 6.15 20 [10]

Experimental Protocols & Handling
Engineering Controls

Work with Potassium thiocyanate-¹³C,¹⁵N should be conducted in a well-ventilated area.[3]

A certified chemical fume hood is required for all procedures that may generate dust or

aerosols.[2]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[2]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[2]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn to prevent

skin contact.[8] A lab coat or other protective clothing is mandatory to cover exposed skin.[2]

[8]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, a NIOSH/MSHA-approved respirator should be used.
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[2] A particulate filter (type P2) is recommended when dusts are generated.

General Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any incompatible materials, especially acids.[3]

Weighing and Transfer: Conduct weighing and transfers of the solid material within a

chemical fume hood to minimize dust generation and inhalation.[2] Use non-sparking tools.

Solution Preparation: When dissolving the compound, add the solid slowly to the solvent to

avoid splashing. Dissolution in water is endothermic and will cause cooling.[8]

Reaction: If used in a reaction, maintain the vessel in a well-ventilated area. Be mindful of

reaction conditions and potential for hazardous byproduct formation.

Post-Handling: Thoroughly wash hands and any exposed skin after handling.[6]

Decontaminate all equipment and the work surface.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

The material is sensitive to moisture, light, and air; store accordingly.[2][9]

Crucially, store separately from acids and strong oxidizing agents.[2][3]

Disposal
Dispose of waste containing potassium thiocyanate as hazardous waste.[3]

Do not allow the material to enter drains or the environment.[6]

All disposal must be in accordance with local, state, and federal regulations. Contact your

institution's environmental health and safety office for specific guidance.

First Aid Measures
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Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration, but do not use mouth-to-mouth

resuscitation. Seek immediate medical attention.[2]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[2]
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Caption: Hierarchy of safety controls for handling Potassium thiocyanate-¹³C,¹⁵N.
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Preparation Material Handling Post-Experiment
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Caption: General experimental workflow for Potassium thiocyanate-¹³C,¹⁵N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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